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Compound of Interest

Compound Name: Gadolinium--nickel (1/3)

Cat. No.: B15486732 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the experimental setup and measurement

of the magnetocaloric effect (MCE) in the intermetallic compound Gadolinium Nickelide

(GdNi₃). The protocols outlined below cover both direct and indirect measurement techniques,

offering a comprehensive approach to characterizing the MCE in this material.

Introduction to the Magnetocaloric Effect in GdNi₃
The magnetocaloric effect is a magneto-thermodynamic phenomenon in which a magnetic

material undergoes a temperature change upon the application or removal of a magnetic field

under adiabatic conditions. GdNi₃ is an intermetallic compound that exhibits antiferromagnetic

ordering with a Néel temperature (Tɴ) of approximately 99 K. Around this transition

temperature, GdNi₃ displays a significant magnetocaloric effect, making it a material of interest

for low-temperature magnetic refrigeration applications.

Experimental Setups
The measurement of the MCE in GdNi₃ can be broadly categorized into two methods: direct

and indirect measurements.

Direct Measurement of the Adiabatic Temperature
Change (ΔT_ad)
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This method involves the direct measurement of the temperature change of the GdNi₃ sample

as the external magnetic field is varied under quasi-adiabatic conditions.

Key Components of the Experimental Setup:

Magnetic Field Source: An electromagnet or a superconducting magnet capable of

generating a controlled and variable magnetic field. A permanent magnet arrangement can

also be used for measurements at a fixed magnetic field change.

Cryostat: A cryostat (e.g., a closed-cycle refrigerator or a liquid helium dewar) to control the

ambient temperature of the sample, particularly to reach temperatures around the Néel

temperature of GdNi₃ (99 K).

Sample Holder: A sample holder made of a low thermal conductivity material to minimize

heat exchange with the surroundings, ensuring quasi-adiabatic conditions during the

measurement.

Temperature Sensor: A high-sensitivity temperature sensor, such as a small thermocouple

(e.g., Type E or K) or a Cernox® sensor, should be in direct thermal contact with the sample

to accurately measure the temperature change.

Data Acquisition System: A system to record the temperature of the sample and the

magnetic field strength simultaneously.

Indirect Measurement of the Isothermal Entropy Change
(ΔS_M)
This method involves determining the isothermal entropy change by measuring the

magnetization of the GdNi₃ sample as a function of temperature and magnetic field. The

entropy change is then calculated using the Maxwell relation:

ΔS_M(T, ΔH) = ∫[∂M(T,H)/∂T]_H dH

Key Components of the Experimental Setup:

Magnetometer: A sensitive magnetometer, such as a Vibrating Sample Magnetometer (VSM)

or a Superconducting Quantum Interference Device (SQUID) magnetometer, capable of
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precise magnetization measurements over the desired temperature and magnetic field

ranges.

Cryostat with Temperature Control: The magnetometer must be equipped with a cryostat that

allows for precise temperature control and sweeps.

(Optional) Calorimeter: A calorimeter to measure the specific heat capacity of GdNi₃ as a

function of temperature. This data is essential for calculating the adiabatic temperature

change from the isothermal entropy change.

Experimental Protocols
Sample Preparation
Proper sample preparation is crucial for obtaining accurate and reproducible MCE

measurements.

Synthesis: GdNi₃ is typically synthesized by arc-melting stoichiometric amounts of high-purity

Gadolinium (99.9% or higher) and Nickel (99.99% or higher) in an inert atmosphere (e.g.,

argon). To ensure homogeneity, the resulting ingot should be flipped and remelted several

times.

Annealing: The as-cast GdNi₃ ingot should be annealed to improve its homogeneity and

crystalline structure. While a specific protocol for GdNi₃ is not readily available in the

literature, a general approach for intermetallic compounds involves sealing the sample in an

evacuated quartz tube and annealing it at a temperature below its melting point for an

extended period (e.g., 800-900 °C for one week). The sample should then be slowly cooled

to room temperature.

Shaping: For direct measurements, the sample should be shaped to ensure good thermal

contact with the temperature sensor. A small, flat shape is often preferred. For indirect

measurements using a magnetometer, the sample size and shape should be compatible with

the magnetometer's sample holder.

Direct Measurement Protocol (Adiabatic Temperature
Change)
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Sample Mounting: Securely mount the GdNi₃ sample on the sample holder within the

cryostat. Ensure good thermal contact between the sample and the temperature sensor by

using a small amount of thermal grease.

Evacuation: Evacuate the sample chamber to a high vacuum to minimize heat exchange

through convection.

Temperature Stabilization: Cool the sample to the desired starting temperature below the

Néel temperature (e.g., 80 K) and allow it to stabilize.

Measurement Sequence:

Record the initial temperature of the sample in zero magnetic field.

Rapidly apply the desired magnetic field. The rate of field change should be fast enough to

ensure quasi-adiabatic conditions (i.e., minimize heat exchange with the surroundings

during the field change).

Record the temperature of the sample as a function of time until it reaches a peak and

then starts to relax back towards the ambient temperature. The peak temperature change

is the adiabatic temperature change (ΔT_ad).

Rapidly remove the magnetic field and record the subsequent temperature change.

Increase the ambient temperature in small steps (e.g., 2-5 K) and repeat the

measurement. Ensure the temperature is stabilized before each measurement. Pay

particular attention to collecting data points around the Néel temperature of 99 K.

Data Analysis: For each temperature step, determine the maximum temperature change

(ΔT_ad) upon application and removal of the magnetic field. Plot ΔT_ad as a function of

temperature.

Indirect Measurement Protocol (Isothermal Entropy
Change)

Sample Mounting: Mount the prepared GdNi₃ sample in the sample holder of the

magnetometer.
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Measurement of Magnetization Isotherms:

Set the temperature to a value below the expected ordering temperature (e.g., 80 K) and

allow it to stabilize.

Measure the magnetization (M) as a function of the applied magnetic field (H) from zero

up to the maximum desired field.

Increase the temperature in small, discrete steps (e.g., 2 K) and repeat the M-H

measurement at each temperature. It is crucial to collect a dense set of isotherms around

the Néel temperature (99 K).

Data Analysis:

From the measured M(H,T) data, construct a series of M vs. T curves at constant

magnetic fields.

Numerically calculate the derivative (∂M/∂T)_H for each constant magnetic field.

Use the Maxwell relation to numerically integrate (∂M/∂T)_H with respect to the magnetic

field to obtain the isothermal entropy change (ΔS_M) as a function of temperature for a

given magnetic field change.

(Optional) Calculation of Adiabatic Temperature Change: If the specific heat capacity at zero

field, C_p(T, 0), is known or has been measured, the adiabatic temperature change can be

estimated from the isothermal entropy change using the following approximation:

ΔT_ad(T, ΔH) ≈ - (T / C_p(T, 0)) * ΔS_M(T, ΔH)

Data Presentation
Quantitative data for the magnetocaloric properties of GdNi₃ should be summarized in a

structured table for clarity and comparison.
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Property Value Units Notes

Néel Temperature

(Tɴ)
99 K

Antiferromagnetic

ordering temperature

Maximum Isothermal

Entropy Change (-

ΔS_M)

18.5 J kg⁻¹ K⁻¹
For a magnetic field

change of 0-5 T

Adiabatic Temperature

Change (ΔT_ad)
Data not available K

Requires direct

measurement or

specific heat data

Refrigerant Capacity

(RC)
Data not available J kg⁻¹

Requires integration

of the -ΔS_M vs. T

curve

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for both direct and indirect measurement

of the magnetocaloric effect.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15486732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Direct Measurement (ΔT_ad) Indirect Measurement (ΔS_M)
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Mount Sample in Cryostat
(Good Thermal Contact)

Evacuate Sample Chamber

Set & Stabilize Temperature

Apply/Remove Magnetic Field
(Rapidly)

Measure Temperature Change (ΔT_ad)

Repeat at Different Temperatures

Loop

Plot ΔT_ad vs. Temperature

Done

End
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Sample Preparation
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Mount Sample in Magnetometer

Set & Stabilize Temperature

Measure M vs. H Isotherm

Repeat at Different Temperatures

Loop

Calculate ΔS_M
(Maxwell Relation)

Done

Optional: Measure Cp
Calculate ΔT_ad

End
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Caption: Workflow for direct and indirect magnetocaloric effect measurements.
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To cite this document: BenchChem. [Application Notes and Protocols for Magnetocaloric
Effect Measurement in GdNi₃]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15486732#experimental-setup-for-magnetocaloric-
effect-measurement-in-gdni3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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